Cas no 104-11-0 ((4-Chlorobenzyl)methylamine)

• Product Name: (4-Chlorobenzyl)methylamine
• CAS No: 104-11-0
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• MDL: MFCD00018749
• CID: 35256
• PubChem ID: 66905
• Update Time: 2025-11-02

(4-Chlorobenzyl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-N-methylmethanamine
• N-(4-CHLOROBENZYL)-N-METHYLAMINE
• P-CHLORO-N-METHYLBENZYLAMINE
• N-METHYL-P-CHLOROBENZYLAMINE
• TIMTEC-BB SBB010371
• AKOS BC-2745
• (4-CHLORO-BENZYL)-METHYL-AMINE
• 4-Chloro-N-methylbenzylamine
• 4-chloro-N-methyl-Benzenemethanamine
• N-Methyl-4-chlorobenzylamine
• (4-Chlorobenzyl)methylamine
• (4-CHLORO-BENZYL)-ME
• -(4-CHLOROBENZYL)-N-METHYLAMINE
• Benzenemethanamine, 4-chloro-N-methyl-
• [(4-chlorophenyl)methyl](methyl)amine
• (4-Chloro-benzyl)methylamine
• LMBUJNXYGGNSAH-UHFFFAOYSA-N
• [(4-chlorophenyl)methyl]methylamine
• 4-Chlorobenzylmethylamine
• (4-chlorobenzyl)-methylamine
• N-(4-chlorobenzyl)-methylamine
• CHEMBL1178166
• 4-chloro-N-methyl-benzylamine
• DTXSID0059291
• PS-3902
• NS00023279
• EN300-07492
• BB 0218138
• A896283
• 104-11-0
• N-methyl-4-chloro-benzylamine
• SCHEMBL296162
• AM20061049
• EINECS 203-175-3
• AKOS000263993
• SB76480
• C2885
• MFCD00018749
• (4-chloro-benzyl)-methyl-amine, AldrichCPR
• CS-W002118
• BDBM625952
• 1-(4-chlorophenyl)-N-methyl-methanamine
• CHEBI:194996
• FT-0629216
• AC-26481
• SY002430
• Z56956070
• (3-BOC-AMINO-PYRROLIDIN-1-YL)-(1H-INDOL-2-YL)-ACETICACID
• STK832105
• DB-000221
• ALBB-027043

• MDL： MFCD00018749
• Inchi： 1S/C8H10ClN/c1-10-6-7-2-4-8(9)5-3-7/h2-5,10H,6H2,1H3
• InChI Key： LMBUJNXYGGNSAH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC

Computed Properties

• Exact Mass: 155.05000
• Monoisotopic Mass: 155.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.088
• Boiling Point: 119°C/10mmHg(lit.)
• Flash Point: 78.9℃
• Refractive Index: 1.5380 to 1.5420
• PSA: 12.03000
• LogP: 2.45030

(4-Chlorobenzyl)methylamine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P235-P405-P501
• Hazardous Material transportation number：2735
• Hazard Category Code： R22;R34
• Safety Instruction： S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S23;S26;S36/37/39;S45
• Risk Phrases：R22; R34
• HazardClass：IRRITANT
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on (4-Chlorobenzyl)methylamine

Exploring the Versatile Applications and Properties of (4-Chlorobenzyl)methylamine (CAS No. 104-11-0)

(4-Chlorobenzyl)methylamine (CAS No. 104-11-0) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, also known as 4-chlorobenzylmethylamine, belongs to the class of benzylamine derivatives, which are widely utilized in pharmaceutical, agrochemical, and material science industries. Its unique chemical structure, featuring a chlorinated benzene ring and a methylamine group, makes it a valuable intermediate in synthetic chemistry.

The chemical properties of (4-Chlorobenzyl)methylamine include a molecular formula of C8H10ClN and a molecular weight of 155.62 g/mol. It typically appears as a colorless to pale yellow liquid with a distinct amine odor. The presence of the chlorine atom at the para position of the benzene ring enhances its reactivity, making it a versatile building block for further chemical modifications. Researchers often explore its potential in the synthesis of more complex molecules due to its stability and ease of functionalization.

One of the most prominent applications of (4-Chlorobenzyl)methylamine is in the pharmaceutical industry. It serves as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). For instance, it is used in the production of antihistamines, antidepressants, and other central nervous system (CNS) drugs. The compound's ability to act as a precursor for N-methylation reactions is particularly valuable in drug development, where precise molecular modifications are crucial for efficacy and safety.

In addition to pharmaceuticals, 4-chlorobenzylmethylamine finds applications in agrochemicals. It is employed in the synthesis of pesticides and herbicides, where its chlorinated aromatic structure contributes to the bioactivity of the final products. The compound's role in crop protection chemicals highlights its importance in sustainable agriculture, a topic of growing interest among researchers and policymakers. With the increasing demand for eco-friendly agrochemicals, the relevance of (4-Chlorobenzyl)methylamine in this sector is expected to rise.

The material science industry also benefits from the unique properties of (4-Chlorobenzyl)methylamine. It is used in the production of specialty polymers and resins, where its aromatic and amine functionalities enhance the thermal and mechanical properties of the materials. Innovations in polymer chemistry, such as the development of high-performance coatings and adhesives, often rely on intermediates like this compound to achieve desired characteristics.

Recent advancements in synthetic methodologies have further expanded the utility of 4-chlorobenzylmethylamine. For example, green chemistry approaches, including catalytic amination and solvent-free reactions, have been explored to optimize its synthesis. These methods align with the global push toward sustainable and environmentally friendly chemical processes, a hot topic in contemporary research. Scientists are particularly interested in reducing the environmental footprint of chemical production while maintaining high yields and purity.

From a market perspective, the demand for (4-Chlorobenzyl)methylamine is influenced by trends in the pharmaceutical and agrochemical sectors. The compound's versatility as a synthetic intermediate ensures its steady consumption across these industries. Market analysts predict growth in its applications, driven by the increasing need for innovative drugs and sustainable agricultural solutions. Companies specializing in fine chemicals are investing in scalable production methods to meet this demand.

Safety and handling of 4-chlorobenzylmethylamine are critical considerations for industrial and laboratory settings. Proper storage conditions, such as keeping the compound in a cool, dry place away from oxidizing agents, are essential to maintain its stability. While it is not classified as a hazardous material under standard regulations, appropriate personal protective equipment (PPE) should be used when handling it to ensure safety.

In conclusion, (4-Chlorobenzyl)methylamine (CAS No. 104-11-0) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its chemical properties, combined with its role as a synthetic intermediate, make it indispensable in modern chemistry. As industries continue to innovate and prioritize sustainability, the relevance of this compound is poised to grow, offering exciting opportunities for research and development.